Cas no 218594-00-4 (1-Trityl-1H-pyrazole-4-carbaldehyde)

• Product Name: 1-Trityl-1H-pyrazole-4-carbaldehyde
• CAS No: 218594-00-4
• MF: C₂₃H₁₈N₂O
• MW: 338.401825428009
• CID: 1039855
• PubChem ID: 22342575
• Update Time: 2025-04-20

1-Trityl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-Trityl-1H-pyrazole-4-carbaldehyde
• 1-tritylpyrazole-4-carbaldehyde
• 4-Formyl-1-(triphenylmethyl)pyrazole
• 4-formyl-1-trityl-1H-pyrazole
• AK-89973
• ANW-67106
• CTK8C1705
• KB-219825
• DSTCGJWJDCULEH-UHFFFAOYSA-N
• 218594-00-4
• A933978
• DTXSID20625017
• 4 - ForMyl - 1 - (triphenylMethyl)pyrazole
• 1H-Pyrazole-4-carboxaldehyde, 1-(triphenylmethyl)-
• 1-(Triphenylmethyl)-1H-pyrazole-4-carbaldehyde
• SCHEMBL5360582
• DB-103344

• MDL： MFCD23135632
• Inchi： 1S/C23H18N2O/c26-18-19-16-24-25(17-19)23(20-10-4-1-5-11-20,21-12-6-2-7-13-21)22-14-8-3-9-15-22/h1-18H
• InChI Key： DSTCGJWJDCULEH-UHFFFAOYSA-N
• SMILES： O=CC1C=NN(C=1)C(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 338.14204
• Monoisotopic Mass: 338.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• PSA: 34.89